Cas no 643-14-1 (3,4,6-trichloro-o-cresol)
3,4,6-trichloro-o-cresol structure
Product Name:3,4,6-trichloro-o-cresol
3,4,6-trichloro-o-cresol Chemical and Physical Properties
Names and Identifiers
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- 3,4,6-trichloro-o-cresol
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- Inchi： 1S/C7H5Cl3O/c1-3-6(10)4(8)2-5(9)7(3)11/h2,11H,1H3
- InChI Key： IAGVLEMVUDJCJS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=C1C)O)Cl)Cl
Computed Properties
- Exact Mass: 209.94075
- Monoisotopic Mass: 209.940598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4,6-trichloro-o-cresol Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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